Cas no 2273289-93-1 (tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate
• CAS No: 2273289-93-1
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• CID: 5672939
• PubChem ID: 165777846
• Update Time: 2025-10-28

tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665586
• 2273289-93-1
• tert-butyl N-benzyl-N-[2-hydroxy-2-(3-methylphenyl)ethyl]carbamate
• tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate

• Inchi： 1S/C21H27NO3/c1-16-9-8-12-18(13-16)19(23)15-22(20(24)25-21(2,3)4)14-17-10-6-5-7-11-17/h5-13,19,23H,14-15H2,1-4H3
• InChI Key： FGWCMOFEEHIZNH-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)CC(C1C=CC=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.19909372g/mol
• Monoisotopic Mass: 341.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate

Research Brief on tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate (CAS: 2273289-93-1)

The compound tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate (CAS: 2273289-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors and receptor modulators, leveraging its unique structural features.

One of the key areas of investigation has been the compound's role in the synthesis of small-molecule therapeutics targeting neurological disorders. Researchers have utilized tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate as a precursor in the development of compounds that interact with neurotransmitter receptors. Its hydroxy and carbamate functional groups make it a versatile intermediate for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

Recent publications have highlighted the compound's synthetic accessibility and stability under various reaction conditions. For instance, a 2023 study demonstrated its efficacy in multi-step synthetic pathways aimed at producing potent gamma-aminobutyric acid (GABA) receptor modulators. The study reported high yields and excellent purity of the final products, underscoring the compound's reliability in complex synthetic schemes.

In addition to its synthetic utility, tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate has been investigated for its potential biological activities. Preliminary in vitro assays have shown that certain derivatives of this compound exhibit moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The safety and toxicity profile of tert-butyl N-benzyl-N-2-hydroxy-2-(3-methylphenyl)ethylcarbamate have also been a focus of recent research. Toxicological studies conducted in cell cultures and animal models have indicated that the compound exhibits low acute toxicity, making it a viable candidate for further pharmaceutical development. However, researchers have emphasized the need for comprehensive long-term toxicity studies to ensure its suitability for clinical applications.

Looking ahead, the compound's versatility and promising preliminary data position it as a valuable tool in medicinal chemistry. Future research directions may include the exploration of its applications in targeted drug delivery systems and its potential as a scaffold for the development of multifunctional therapeutics. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.